N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• IUPAC Name: N-[(E)-pyridin-4-ylmethylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C15H13N3O3/c19-15(18-17-9-11-5-7-16-8-6-11)14-10-20-12-3-1-2-4-13(12)21-14/h1-9,14H,10H2,(H,18,19)/b17-9+
• InChI Key: RPWBJAXMFQMTPY-RQZCQDPDSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NN=CC3=CC=NC=C3
• Isomeric SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N/N=C/C3=CC=NC=C3
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, also known as PBDH, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been investigated to understand its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is not fully understood, but it is believed to involve the formation of reactive oxygen species (ROS) and the induction of apoptosis in cells. N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to increase the levels of ROS in cells, which can lead to oxidative stress and cell death. N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to have various biochemical and physiological effects. N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes. N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to increase the levels of ROS in cells, which can lead to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in lab experiments is its fluorescent properties, which make it a useful tool for the detection of thiols in biological samples. Additionally, N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has shown activity against various bacteria and fungi, making it a potential antimicrobial agent. However, one limitation of using N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in lab experiments is its cytotoxicity, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for research on N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. One direction is to investigate its potential as a cancer therapy, as it has shown cytotoxic activity against cancer cells. Another direction is to study its mechanism of action in more detail, to better understand its biochemical and physiological effects. Additionally, further research is needed to explore its potential as an antimicrobial agent, and to investigate its use in other biological assays.

Synthesis Methods

N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can be synthesized using various methods, including the reaction of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide with 4-pyridinecarboxaldehyde in the presence of a catalyst. Another method involves the reaction of 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide with 4-pyridinecarboxylic acid hydrazide in the presence of a catalyst. The synthesized N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can be purified using column chromatography and characterized using spectroscopic techniques.

Scientific Research Applications

N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been studied for its potential applications in scientific research. One of the applications of N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is as a fluorescent probe for the detection of thiols in biological samples. N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can react with thiols to form a fluorescent product, which can be detected using fluorescence spectroscopy. N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been studied as a potential antimicrobial agent, as it has shown activity against various bacteria and fungi. Additionally, N'-(4-pyridinylmethylene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been investigated for its potential use in cancer therapy, as it has shown cytotoxic activity against cancer cells.